Cas no 1806069-39-5 (Ethyl 4-bromo-3-(difluoromethyl)-6-hydroxypyridine-2-acetate)

• Product Name: Ethyl 4-bromo-3-(difluoromethyl)-6-hydroxypyridine-2-acetate
• CAS No: 1806069-39-5
• MF: C₁₀H₁₀BrF₂NO₃
• MW: 310.092109203339
• CID: 4861858
• Update Time: 2025-05-26

Ethyl 4-bromo-3-(difluoromethyl)-6-hydroxypyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-3-(difluoromethyl)-6-hydroxypyridine-2-acetate

• Inchi： 1S/C10H10BrF2NO3/c1-2-17-8(16)4-6-9(10(12)13)5(11)3-7(15)14-6/h3,10H,2,4H2,1H3,(H,14,15)
• InChI Key： NCIOQUYIJDQHTM-UHFFFAOYSA-N
• SMILES： BrC1=CC(NC(CC(=O)OCC)=C1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 404
• XLogP3: 1
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 4-bromo-3-(difluoromethyl)-6-hydroxypyridine-2-acetate

Ethyl 4-bromo-3-(difluoromethyl)-6-hydroxypyridine-2-acetate (CAS No. 1806069-39-5): A Key Intermediate in Modern Pharmaceutical Research

Ethyl 4-bromo-3-(difluoromethyl)-6-hydroxypyridine-2-acetate, identified by its CAS number 1806069-39-5, is a sophisticated organic compound that has garnered significant attention in the realm of pharmaceutical chemistry. This compound, characterized by its pyridine core substituted with bromo, difluoromethyl, and hydroxyl functional groups, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural features make it particularly valuable for the development of novel therapeutic agents targeting a range of diseases.

The Ethyl 4-bromo-3-(difluoromethyl)-6-hydroxypyridine-2-acetate molecule exhibits a high degree of chemical versatility, which is attributed to the presence of multiple reactive sites. The bromo substituent at the 4-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures. Meanwhile, the difluoromethyl group is known to enhance metabolic stability and binding affinity, making it a preferred moiety in drug design. The hydroxyl group at the 6-position can participate in hydrogen bonding interactions, which is critical for optimizing pharmacokinetic properties.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for kinases and other enzymes involved in cancer progression. The Ethyl 4-bromo-3-(difluoromethyl)-6-hydroxypyridine-2-acetate has emerged as a key building block in this endeavor. For instance, studies have demonstrated its utility in synthesizing potent inhibitors of tyrosine kinases, which play a pivotal role in signal transduction pathways associated with tumor growth and angiogenesis. By leveraging its reactive sites, researchers have been able to design molecules that exhibit high selectivity and efficacy against target enzymes.

Moreover, the pharmaceutical industry has shown keen interest in exploring the potential of this compound in addressing inflammatory and immunological disorders. The structural motifs present in Ethyl 4-bromo-3-(difluoromethyl)-6-hydroxypyridine-2-acetate align well with known pharmacophores that modulate immune responses. Preclinical studies have hinted at its ability to interact with receptors and enzymes involved in inflammation, suggesting its potential as a lead compound for developing anti-inflammatory agents. These findings are particularly promising given the increasing prevalence of chronic inflammatory conditions worldwide.

The synthesis of Ethyl 4-bromo-3-(difluoromethyl)-6-hydroxypyridine-2-acetate involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Advanced techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods are employed to construct the desired framework efficiently. The optimization of these synthetic routes has been a subject of extensive research, with recent advancements focusing on improving yields and reducing environmental impact through greener methodologies.

From a computational chemistry perspective, the< strong>Ethyl 4-bromo-3-(difluoromethyl)-6-hydroxypyridine-2-acetate molecule has been extensively studied using various modeling techniques to elucidate its interactions with biological targets. Molecular docking simulations have revealed that this compound can bind tightly to active sites of enzymes and receptors with high affinity. These insights have guided medicinal chemists in designing derivatives with enhanced pharmacological properties. Additionally, quantum mechanical calculations have provided valuable information about its electronic structure, which is essential for understanding reactivity and designing synthetic strategies.

The versatility of Ethyl 4-bromo-3-(difluoromethyl)-6-hydroxypyridine-2-acetate extends beyond its role as an intermediate in drug synthesis; it also finds applications in materials science and agrochemical research. For example, its structural framework can be modified to develop novel ligands for metal complexes used in catalysis or sensors. In agrochemistry, derivatives of this compound have shown promise as herbicides or fungicides due to their ability to disrupt essential biological processes in pests.

In conclusion, Ethyl 4-bromo-3-(difluoromethyl)-6-hydroxypyridine-2-acetate (CAS No. 1806069-39-5) represents a cornerstone in contemporary pharmaceutical research. Its unique structural attributes and chemical reactivity make it an indispensable tool for synthesizing bioactive molecules targeting various therapeutic areas. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to remain at the forefront of drug discovery efforts worldwide.